molecular formula C5H7Cl3O B8810065 3-Chloro-2-(chloromethyl)-2-methylpropanoyl chloride CAS No. 4301-04-6

3-Chloro-2-(chloromethyl)-2-methylpropanoyl chloride

Cat. No.: B8810065
CAS No.: 4301-04-6
M. Wt: 189.46 g/mol
InChI Key: GTJUHRDCMURWFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-2-(chloromethyl)-2-methylpropanoyl chloride is a useful research compound. Its molecular formula is C5H7Cl3O and its molecular weight is 189.46 g/mol. The purity is usually 95%.
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Properties

CAS No.

4301-04-6

Molecular Formula

C5H7Cl3O

Molecular Weight

189.46 g/mol

IUPAC Name

3-chloro-2-(chloromethyl)-2-methylpropanoyl chloride

InChI

InChI=1S/C5H7Cl3O/c1-5(2-6,3-7)4(8)9/h2-3H2,1H3

InChI Key

GTJUHRDCMURWFN-UHFFFAOYSA-N

Canonical SMILES

CC(CCl)(CCl)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

DMF (1 drop) was added to a solution of 2,2-bis(chloromethyl)propanoic acid (1.4 g) in DCM (1.5 ml), the solution was cooled to 0° C. and oxalyl chloride (0.75 ml) added. After gas evolution had stopped the mixture was concentrated in vacuo to give the sub-title compound as a yellow oil (1.51 g) which was used directly in the next step.
Quantity
0.75 mL
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
Quantity
1.5 mL
Type
solvent
Reaction Step Two

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